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Abstract
Trans-cinnamaldehyde, the primary constituent of cinnamon oil, is an alpha,beta-unsaturated

aromatic aldehyde with significant interest in the pharmaceutical and food industries. Its

characteristic flavor and aroma are complemented by a range of biological activities, including

antimicrobial, anti-inflammatory, and anticancer properties. A thorough understanding of its

physicochemical properties is fundamental for its application in research, formulation

development, and quality control. This technical guide provides a comprehensive overview of

the core physicochemical properties of trans-cinnamaldehyde, detailed experimental protocols

for their determination, and a visualization of its key biological signaling pathways.

Physicochemical Properties
The following tables summarize the key physicochemical properties of trans-cinnamaldehyde,

providing a valuable reference for researchers.

Table 1: General and Physical Properties of trans-
Cinnamaldehyde
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Property Value Reference(s)

Molecular Formula C₉H₈O [1][2][3]

Molecular Weight 132.16 g/mol [1][2][3]

Appearance Yellowish, oily liquid [2][4]

Odor
Strong, pungent, spicy,

characteristic of cinnamon
[5][6]

Melting Point -9 to -4 °C [1][5][7]

Boiling Point 250-253 °C [1][4][7]

Density 1.05 g/mL at 25 °C [1][5][7]

Refractive Index (n²⁰/D) 1.619 - 1.623 [1][2][5]

Vapor Pressure
1 mmHg at 76.1 °C; 0.027

mmHg at 25 °C
[8][9]

Vapor Density 4.6 (vs air) [1][8]

Flash Point 71.11 °C (160 °F) [5][9]

Table 2: Solubility and Partitioning Properties of trans-
Cinnamaldehyde
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Property Value Reference(s)

Water Solubility
1.1 g/L at 20 °C (Slightly

soluble)
[6][10]

Solubility in Organic Solvents

Miscible with ethanol, ether,

chloroform, and oils. Insoluble

in petroleum ether.

[5][11]

LogP (Octanol-Water Partition

Coefficient)
1.82 - 1.9 [9][12]

pKa

Not available (non-ionizable

under typical physiological

conditions)

Table 3: Spectroscopic Data for trans-Cinnamaldehyde
Spectroscopic Technique

Characteristic
Peaks/Values

Reference(s)

UV-Vis (in Ethanol) λmax ≈ 282-291 nm [6][13]

Infrared (IR)

~1648-1746 cm⁻¹ (C=O

stretch), ~1463-1627 cm⁻¹

(C=C stretch), ~3008 cm⁻¹

(aromatic C-H stretch), ~2924

cm⁻¹ (=C-H stretch), ~2854

cm⁻¹ (aldehydic C-H stretch)

[14]

¹H NMR (in CDCl₃)

δ ~9.67 ppm (aldehyde

proton), δ ~7.53 ppm (vinyl

proton), δ ~7.4 ppm (aromatic

protons), δ ~6.69 ppm (vinyl

proton)

[15][16]

¹³C NMR (in CDCl₃)

δ ~193.8 ppm (C=O), δ

~152.7, 144.9, 134.3, 131.0,

129.2, 128.5, 128.4 ppm

(aromatic and vinylic carbons)

[17]
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Experimental Protocols
Detailed methodologies for the determination of key physicochemical properties are provided

below. These protocols are intended to serve as a guide for researchers to obtain accurate and

reproducible data.

Determination of Melting Point
Due to its low melting point, trans-cinnamaldehyde is typically a liquid at room temperature.

The determination of its melting point (or freezing point) can be carried out using a capillary

method with appropriate cooling.

Apparatus: Thiele tube or a melting point apparatus with cooling capabilities, thermometer,

capillary tubes.

Procedure:

Introduce a small amount of liquid trans-cinnamaldehyde into a capillary tube.

Seal the open end of the capillary tube.

Attach the capillary tube to a thermometer.

Cool the heating/cooling bath of the apparatus to below the expected melting point.

Slowly heat the bath at a rate of 1-2 °C per minute.

The melting point is the temperature at which the last solid crystals disappear.[18][19][20]

Determination of Boiling Point
The boiling point can be determined using a micro-boiling point or distillation method.

Apparatus: Thiele tube, small test tube, capillary tube, thermometer, heating source.

Procedure (Micro Method):

Place a few drops of trans-cinnamaldehyde into a small test tube.
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Place a capillary tube, sealed at one end, open-end down into the test tube.

Attach the test tube to a thermometer.

Heat the Thiele tube containing a high-boiling point liquid (e.g., mineral oil).

Observe for a rapid and continuous stream of bubbles emerging from the capillary tube.

Remove the heat and record the temperature at which the liquid is drawn back into the

capillary tube. This is the boiling point.[10][21][22]

Determination of Density
The density of liquid trans-cinnamaldehyde can be determined using a pycnometer or a

hydrometer.

Apparatus: Pycnometer (specific gravity bottle), analytical balance.

Procedure:

Clean and dry the pycnometer and determine its mass.

Fill the pycnometer with distilled water and record the mass.

Empty and dry the pycnometer, then fill it with trans-cinnamaldehyde and record the

mass.

Calculate the density using the formula: Density = (mass of trans-cinnamaldehyde) /

(volume of pycnometer). The volume of the pycnometer is determined from the mass and

known density of water at the experimental temperature.

Determination of Solubility
Apparatus: Test tubes, vortex mixer, analytical balance.

Procedure (for water solubility):

Add a known, small amount of trans-cinnamaldehyde to a test tube.
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Add a measured volume of distilled water in small increments.

After each addition, vigorously shake or vortex the mixture for a set period.

Observe for the complete dissolution of the aldehyde. The solubility is expressed as the

mass of solute per volume of solvent.[2][9][23]

Determination of Octanol-Water Partition Coefficient
(LogP)
The shake-flask method is a common technique for determining the LogP value.

Apparatus: Separatory funnel, UV-Vis spectrophotometer or HPLC, vortex mixer.

Procedure:

Prepare a stock solution of trans-cinnamaldehyde in either water-saturated octanol or

octanol-saturated water.

Add a known volume of this solution and the other immiscible phase to a separatory

funnel.

Shake the funnel vigorously for a set period to allow for partitioning equilibrium to be

reached.

Allow the two phases to separate completely.

Determine the concentration of trans-cinnamaldehyde in the aqueous phase using a

suitable analytical method (e.g., UV-Vis spectrophotometry at its λmax).

Calculate the concentration in the octanol phase by mass balance.

The partition coefficient (P) is the ratio of the concentration in the octanol phase to the

concentration in the aqueous phase. LogP is the base-10 logarithm of P.[6][11][14]

UV-Vis Spectroscopy
Apparatus: UV-Vis spectrophotometer, quartz cuvettes.
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Procedure:

Prepare a dilute solution of trans-cinnamaldehyde in a suitable solvent (e.g., ethanol).

Use the pure solvent as a blank to zero the spectrophotometer.

Scan the absorbance of the solution over a range of wavelengths (e.g., 200-400 nm) to

determine the wavelength of maximum absorbance (λmax).[13][24]

Infrared (IR) Spectroscopy
Apparatus: FTIR spectrometer, salt plates (e.g., NaCl or KBr).

Procedure:

Place a drop of neat trans-cinnamaldehyde liquid onto a salt plate.

Place a second salt plate on top to create a thin film.

Mount the plates in the spectrometer and acquire the IR spectrum.[25][26][27]

Nuclear Magnetic Resonance (NMR) Spectroscopy
Apparatus: NMR spectrometer, NMR tubes.

Procedure:

Dissolve a small amount of trans-cinnamaldehyde in a deuterated solvent (e.g., CDCl₃).

Transfer the solution to an NMR tube.

Acquire the ¹H and ¹³C NMR spectra according to the instrument's standard operating

procedures.[15][17][28]

Signaling Pathways and Mechanisms of Action
Trans-cinnamaldehyde exerts its biological effects through the modulation of various cellular

signaling pathways. Below are visualizations of key pathways involved in its anti-inflammatory

and antimicrobial activities.
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Anti-Inflammatory Signaling Pathway
Trans-cinnamaldehyde has been shown to inhibit the production of pro-inflammatory

mediators by suppressing key signaling pathways such as the NF-κB and MAPK pathways.[7]

[12][29]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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